N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H20N2O5S2/c1-4-28(23,24)13-7-5-12(6-8-13)9-18(22)21-19-20-14-10-15(25-2)16(26-3)11-17(14)27-19/h5-8,10-11H,4,9H2,1-3H3,(H,20,21,22)
• InChI Key: ALASRYZVCRLONP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=CC(=C(C=C3S2)OC)OC
• Molecular Formula: C19H20N2O5S2
• Molecular Weight: 420.5 g/mol

Description

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, also known as DMTBESA, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the family of benzothiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

Antimalarial and Antiviral Applications

Theoretical investigations have been conducted on sulfonamide derivatives, including structures related to N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, for their potential as COVID-19 drugs. These studies utilize computational calculations and molecular docking to evaluate the compounds' reactivity and antimalarial activity, highlighting their promising ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties and in vitro antimalarial activity with IC50 values less than 30µM. Additionally, molecular docking studies have shown these compounds' affinity against key proteins associated with SARS-CoV-2, indicating their potential in antiviral research (Fahim & Ismael, 2021).

Antitumor and Anticancer Activities

Synthesis and evaluation of benzothiazole derivatives bearing different heterocyclic rings have demonstrated potential antitumor activity. These compounds were tested in vitro against a range of human tumor cell lines, revealing considerable anticancer activity against certain cancer types. This research underscores the significance of benzothiazole structures as pharmacophoric groups in developing new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

Studies on novel sulphonamide derivatives have shown good antimicrobial activity, with specific compounds exhibiting high activity against various strains. Theoretical and computational analyses were conducted to correlate the experimental findings, providing insight into the potential use of these compounds as antimicrobial agents (Fahim & Ismael, 2019).

Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives has revealed significant antioxidant activity. These findings highlight the role of hydrogen bonding in the self-assembly process of these complexes and their potential applications in developing antioxidant therapies (Chkirate et al., 2019).

Enzyme Inhibition

A study on N-(6-arylbenzo[d]thiazol-2-yl)acetamides synthesized via C-C coupling methodology found that these compounds exhibited significant activity in enzyme inhibition assays, including urease inhibition. This suggests their potential in addressing diseases associated with enzyme dysfunction (Gull et al., 2016).